Cas no 1705068-29-6 (4-methanesulfonyl-7-(thiophen-2-yl)-1,4-thiazepane)

• Product Name: 4-methanesulfonyl-7-(thiophen-2-yl)-1,4-thiazepane
• CAS No: 1705068-29-6
• MF: C₁₀H₁₅NO₂S₃
• MW: 277.426598787308
• CID: 5548849
• Update Time: 2025-10-28

4-methanesulfonyl-7-(thiophen-2-yl)-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• 4-methylsulfonyl-7-thiophen-2-yl-1,4-thiazepane
• 4-methanesulfonyl-7-(thiophen-2-yl)-1,4-thiazepane

• Inchi： 1S/C10H15NO2S3/c1-16(12,13)11-5-4-10(15-8-6-11)9-3-2-7-14-9/h2-3,7,10H,4-6,8H2,1H3
• InChI Key： UFSQAXMBKXGKKY-UHFFFAOYSA-N
• SMILES： S1C(C2SC=CC=2)CCN(S(C)(=O)=O)CC1

Additional information on 4-methanesulfonyl-7-(thiophen-2-yl)-1,4-thiazepane

Introduction to 4-methanesulfonyl-7-(thiophen-2-yl)-1,4-thiazepane (CAS No. 1705068-29-6)

4-methanesulfonyl-7-(thiophen-2-yl)-1,4-thiazepane, identified by its Chemical Abstracts Service (CAS) number 1705068-29-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazepane class, a structural motif known for its broad spectrum of biological activities. The presence of a methanesulfonyl group and a thiophen-2-yl substituent in its molecular framework endows it with unique chemical and pharmacological properties, making it a promising candidate for further investigation in drug discovery and development.

The structural composition of 4-methanesulfonyl-7-(thiophen-2-yl)-1,4-thiazepane incorporates a thiophene ring, which is a fused five-membered aromatic ring containing sulfur, linked to a thiazepane core. The thiazepane scaffold is particularly interesting due to its similarity to biologically active molecules such as benzodiazepines and nonbenzodiazepine receptor agonists. The methanesulfonyl group at the 4-position of the thiazepane ring introduces a polar, electron-withdrawing moiety, which can influence the compound's solubility, metabolic stability, and interactions with biological targets.

In recent years, there has been growing interest in developing novel therapeutic agents based on thiazepane derivatives due to their demonstrated efficacy in various pharmacological contexts. For instance, studies have shown that certain thiazepane compounds exhibit potential as anticonvulsants, anxiolytics, and neuroprotective agents. The specific substitution pattern in 4-methanesulfonyl-7-(thiophen-2-yl)-1,4-thiazepane may confer additional pharmacological benefits by modulating receptor binding affinity and metabolic pathways.

The thiophen-2-yl moiety in the compound's structure is particularly noteworthy, as thiophene derivatives are widely recognized for their biological activity across multiple therapeutic areas. Thiophenes have been explored in the development of antifungal, antibacterial, anticancer, and anti-inflammatory agents. The integration of the thiophene ring into the thiazepane core in 4-methanesulfonyl-7-(thiophen-2-yl)-1,4-thiazepane may enhance its interaction with specific biological targets by leveraging the aromatic stacking interactions and electronic properties of the thiophene ring.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of small molecules like 4-methanesulfonyl-7-(thiophen-2-yl)-1,4-thiazepane to various protein targets. These studies suggest that the compound may interact with receptors or enzymes involved in neurological disorders, inflammation, and other pathological processes. For example, preliminary computational analyses indicate that the compound could bind to serotonin receptors or GABAergic systems, potentially making it a viable candidate for treating conditions such as depression or anxiety.

Experimental validation of these hypotheses is crucial for advancing the development of 4-methanesulfonyl-7-(thiophen-2-yl)-1,4-thiazepane into a lead compound for drug development. In vitro assays are being conducted to assess its activity against relevant biological targets and to evaluate its pharmacokinetic properties. Additionally, structural modifications guided by computational insights are being explored to optimize potency and selectivity.

The synthesis of 4-methanesulfonyl-7-(thiophen-2-yl)-1,4-thiazepane presents unique challenges due to the complexity of its heterocyclic core. Advanced synthetic methodologies are being employed to construct the thiazepane ring with high regioselectivity and yield. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations are being utilized to introduce the desired functional groups at specific positions on the molecule.

The potential applications of 4-methanesulfonyl-7-(thiophen-2-yl)-1,4-thiazepane extend beyond traditional pharmaceutical uses. Its unique structural features make it an attractive scaffold for designing novel materials with specialized properties. For instance, derivatives of this compound could be explored for their applications in organic electronics or as building blocks for supramolecular assemblies.

As research continues to uncover new biological activities and synthetic strategies for thiazepane derivatives like 4-methanesulfonyl-7-(thiophen-2-yl)-1,4-thiazepane, its significance in medicinal chemistry is likely to grow. Collaborative efforts between academic researchers and industry scientists will be essential for translating laboratory findings into clinical applications that benefit human health.